
A Technical Guide to the Physical Properties of
2-Methoxyheptane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methoxyheptane

Cat. No.: B14605856 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Methoxyheptane, a simple ether, presents potential applications in various scientific and

industrial fields, including as a solvent or a building block in organic synthesis. A thorough

understanding of its physical properties, particularly as a function of temperature, is crucial for

its effective use and for the design of processes involving this compound. This technical guide

provides an overview of the known physical properties of 2-Methoxyheptane. Due to a lack of

publicly available experimental data on its temperature-dependent properties, this document

focuses on providing detailed, generalized experimental protocols for the determination of key

physical parameters such as density, viscosity, and surface tension. Furthermore, it discusses

the expected trends of these properties with temperature based on the general behavior of

similar ethers.

Introduction
Ethers are a class of organic compounds characterized by an oxygen atom connected to two

alkyl or aryl groups.[1] Their relatively low chemical reactivity and ability to dissolve a wide

range of nonpolar and moderately polar compounds make them valuable as solvents in

chemical reactions and extractions.[2] 2-Methoxyheptane (C₈H₁₈O) is a member of this family.

[3] An ether molecule possesses a net dipole moment due to the polarity of its C-O bonds.[1]

However, unlike alcohols, ethers cannot act as hydrogen-bond donors, which results in boiling
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points that are comparable to alkanes of similar molecular weight and significantly lower than

corresponding alcohols.[4][5]

The physical properties of a substance, such as its density, viscosity, and surface tension, are

fundamental parameters that govern its behavior in various applications. For instance, in drug

development, these properties can influence formulation, dissolution rates, and delivery

mechanisms. The temperature dependence of these properties is of particular importance for

processes that operate under varying thermal conditions.

This guide aims to provide a comprehensive resource on the physical properties of 2-
Methoxyheptane. While specific experimental data for its temperature-dependent properties

are not readily available in the public domain, this document provides the methodologies to

obtain such data, empowering researchers to characterize this compound for their specific

needs.

General Physical Properties of 2-Methoxyheptane
While temperature-dependent experimental data is scarce, some general physical and

computed properties of 2-Methoxyheptane are known and summarized in the table below.

Property Value Source

Molecular Formula C₈H₁₈O [3]

Molecular Weight 130.23 g/mol [3]

CAS Number 57858-34-1 [3]

IUPAC Name 2-methoxyheptane [3]

Computed XLogP3-AA 2.8 [3]

Computed Hydrogen Bond

Donor Count
0 [3]

Computed Hydrogen Bond

Acceptor Count
1 [3]

Computed Rotatable Bond

Count
5 [3]
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Note: The NIST/TRC Web Thermo Tables, a subscription-based service, may contain

thermophysical and thermochemical data for 2-methoxyheptane.[6]

Experimental Protocols for Determining Physical
Properties
The following sections detail standard experimental procedures for measuring the density,

viscosity, and surface tension of a liquid such as 2-methoxyheptane as a function of

temperature.

Density Measurement
The density of a liquid is its mass per unit volume. It is a fundamental property that is sensitive

to temperature changes.[7]

3.1.1. Pycnometer Method

This is a simple and accurate method for determining the density of a liquid.[8]

Principle: A pycnometer is a glass flask with a precise, known volume. By weighing the

pycnometer empty, filled with a reference liquid of known density (e.g., deionized water), and

then filled with the sample liquid, the density of the sample can be calculated.

Procedure:

Clean and dry a pycnometer of known volume and determine its mass (m_pyc).

Fill the pycnometer with deionized water and place it in a temperature-controlled water

bath until it reaches the desired temperature.

Ensure the pycnometer is completely full, with no air bubbles, and weigh it to determine

the mass of the water (m_water).

Repeat the procedure with 2-methoxyheptane, measuring its mass (m_sample) at the

same temperature.
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The density of 2-methoxyheptane (ρ_sample) can be calculated using the formula:

ρ_sample = (m_sample / m_water) * ρ_water where ρ_water is the known density of water

at that temperature.

To obtain data at various temperatures: Repeat the procedure at different, controlled

temperatures.

3.1.2. Vibrating Tube Densimeter

This method is faster and can be more precise than the pycnometer method.[9]

Principle: A U-shaped tube containing the sample is vibrated. The frequency of the vibration

is dependent on the mass of the liquid in the tube, and therefore its density.[8]

Procedure:

Calibrate the instrument with two fluids of known density (e.g., dry air and deionized

water).

Inject the 2-methoxyheptane sample into the measurement cell, ensuring there are no

bubbles.

The instrument will automatically measure the oscillation period and calculate the density.

For temperature-dependent measurements, the instrument's cell holder is typically

connected to a circulating water bath to control the temperature.

Pycnometer Method

Vibrating Tube Densimeter

Weigh empty pycnometer Fill with 2-methoxyheptane Equilibrate to desired temperature Weigh filled pycnometer Calculate density

Calibrate instrument Inject 2-methoxyheptane Set temperature Measure oscillation period Obtain direct density reading
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Workflow for density measurement.

Viscosity Measurement
Viscosity is a measure of a fluid's resistance to flow. For liquids, viscosity typically decreases

as temperature increases.[10]

3.2.1. Ostwald Viscometer (Capillary Viscometer)

This method is based on measuring the time it takes for a fixed volume of liquid to flow through

a narrow capillary.[11][12]

Principle: The time required for a liquid to pass between two marks in a capillary tube is

proportional to its kinematic viscosity. By comparing this time to that of a reference liquid of

known viscosity, the viscosity of the sample can be determined.

Procedure:

Clean and dry the viscometer.

Pipette a precise volume of 2-methoxyheptane into the larger bulb of the viscometer.

Place the viscometer in a constant-temperature bath until it reaches thermal equilibrium.

Using a pipette bulb, draw the liquid up into the smaller bulb, above the upper timing mark.

Release the suction and use a stopwatch to measure the time it takes for the liquid

meniscus to fall from the upper to the lower timing mark (t_sample).

Repeat the procedure with a reference liquid of known viscosity (η_ref) and density (ρ_ref)

at the same temperature to get its flow time (t_ref).

The viscosity of 2-methoxyheptane (η_sample) can be calculated using the formula:

η_sample = (ρ_sample * t_sample / ρ_ref * t_ref) * η_ref
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To obtain data at various temperatures: Adjust the temperature of the water bath and repeat

the measurements.

Ostwald Viscometer Method

Fill viscometer with 2-methoxyheptane Equilibrate in temperature bath Draw liquid above upper mark Measure flow time between marks Repeat with reference liquid Calculate viscosity

Click to download full resolution via product page

Workflow for viscosity measurement.

Surface Tension Measurement
Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area

possible. It is a result of cohesive forces between liquid molecules. Surface tension generally

decreases with increasing temperature.[13][14]

3.3.1. Du Noüy Ring Method

This is a widely used method for measuring surface tension.[15][16]

Principle: This method measures the force required to detach a platinum-iridium ring from the

surface of a liquid. This force is proportional to the surface tension.

Procedure:

A clean platinum ring is attached to a sensitive balance (tensiometer).

A sample of 2-methoxyheptane is placed in a vessel on a platform that can be raised and

lowered.

The liquid is raised until the ring is submerged.

The platform is then slowly lowered, causing the ring to pull through the surface, bringing

with it a meniscus of liquid.
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The force is recorded continuously, and the maximum force just before the meniscus

breaks from the ring is used to calculate the surface tension.

To obtain data at various temperatures: The sample vessel can be jacketed to allow for

temperature control via a circulating fluid.

3.3.2. Pendant Drop Method

This is an optical method for determining surface and interfacial tension.[16][17]

Principle: The shape of a drop of liquid hanging from a needle is determined by the balance

between gravity, which elongates the drop, and surface tension, which tries to keep it

spherical. The surface tension can be calculated by analyzing the drop's shape.

Procedure:

A drop of 2-methoxyheptane is formed at the tip of a syringe needle.

A high-resolution camera captures an image of the pendant drop.

Software analyzes the profile of the drop and fits it to the Young-Laplace equation to

determine the surface tension.

To obtain data at various temperatures: The syringe and the environment around the drop

can be temperature-controlled.

Du Noüy Ring Method

Pendant Drop Method

Immerse platinum ring in 2-methoxyheptane Slowly pull ring from surface Measure maximum force of detachment Calculate surface tension

Form a drop of 2-methoxyheptane Capture image of the drop profile Analyze shape with software Calculate surface tension

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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